Cas no 1955540-82-5 (3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride)

• Product Name: 3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride
• CAS No: 1955540-82-5
• MF: C₆H₁₅Cl₂NO₃S
• MW: 252.159198999405
• CID: 4631507
• Update Time: 2025-06-15

3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride
• 2-(aminomethyl)-2-(chloromethyl)-3-methylsulfonylpropan-1-ol;hydrochloride
• 3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride

• Inchi： 1S/C6H14ClNO3S.ClH/c1-12(10,11)5-6(2-7,3-8)4-9;/h9H,2-5,8H2,1H3;1H
• InChI Key： GYSIIUPQPWKAQI-UHFFFAOYSA-N
• SMILES： ClCC(CO)(CN)CS(C)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 88.8

Additional information on 3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride

Introduction to 3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride (CAS No. 1955540-82-5)

3-Amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride (CAS No. 1955540-82-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, including an amino group, a chloromethyl moiety, and a methanesulfonylmethyl substituent, presents a versatile platform for synthetic chemists and biologists exploring novel therapeutic agents.

The structure of this compound is pivotal in determining its reactivity and potential biological activity. The presence of the amino group (-NH₂) suggests potential interactions with biological targets such as enzymes and receptors, while the chloromethyl (-CH₂Cl) and methanesulfonylmethyl (-SO₂CH₃) groups introduce additional functional handles for further chemical modifications. These features make it an attractive candidate for the development of pharmaceutical intermediates and drug candidates.

In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds and functionalized alcohols in medicinal chemistry. The 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride structure aligns well with these trends, offering a scaffold that can be modified to produce derivatives with enhanced pharmacological properties. For instance, the incorporation of this compound into drug design strategies has led to the development of novel molecules with potential applications in treating various diseases.

One of the most compelling aspects of this compound is its utility in organic synthesis. The chloromethyl group serves as a versatile electrophile, enabling reactions such as nucleophilic substitution, which can be leveraged to introduce diverse functional groups. Similarly, the methanesulfonylmethyl group can participate in reactions like sulfonamide formation, further expanding the synthetic possibilities. These characteristics make it a valuable building block for constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of protease inhibition in drug development. Compounds like 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride have been explored as inhibitors targeting enzymes involved in inflammatory pathways. For example, modifications to this scaffold have led to the discovery of molecules that exhibit potent activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications. This form is particularly advantageous for formulation into injectable solutions or oral dosage forms, where bioavailability and shelf life are critical considerations. The improved solubility also facilitates its use in high-throughput screening (HTS) assays, where rapid dissolution is essential for efficient testing.

In the context of drug discovery, the ability to rapidly synthesize and modify compounds like 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride is invaluable. Advances in combinatorial chemistry and automated synthesis techniques have enabled researchers to generate libraries of derivatives with varying substituents, allowing for systematic exploration of biological activity. This approach has been instrumental in identifying lead compounds that exhibit promising pharmacological profiles.

The chemical properties of this compound also make it useful in materials science applications beyond pharmaceuticals. For instance, its reactivity with other organic molecules allows for the creation of polymers and coatings with specific functional properties. These materials could find applications in biomedical devices, where surface modification is crucial for biocompatibility and functionality.

As research continues to evolve, the potential applications of 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride are likely to expand further. The integration of computational methods such as molecular modeling and virtual screening is expected to accelerate the discovery process by predicting how different modifications will affect biological activity. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in unlocking the full potential of this compound.

In conclusion, 3-amino-2-(chloromethyl)-2-(methanesulfonylmethyl)propan-1-ol hydrochloride (CAS No. 1955540-82-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceutical development, organic synthesis, and materials science. As research progresses, it is anticipated that new methodologies and technologies will further enhance our ability to harness its potential for advancing science and improving human health.